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Compound of Interest

Compound Name: Hexamethyleneimine

Cat. No.: B121469

Hexamethyleneimine: Technical Support Center

This guide provides essential safety information, handling procedures, and emergency
protocols for the use of Hexamethyleneimine in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is Hexamethyleneimine and what are its primary hazards?

Hexamethyleneimine (CAS No. 111-49-9) is a cyclic secondary amine.[1] It is a clear,
colorless to light yellow liquid with an ammonia-like odor.[2][3] The primary hazards associated
with this chemical are:

o Flammability: It is a highly flammable liquid and vapor, with a flash point of 18°C (64.4°F).[4]
[5] Vapors can form explosive mixtures with air and may travel to an ignition source and flash
back.[5][6]

o Corrosivity: It causes severe skin burns and serious eye damage.[6]

o Toxicity: It is toxic if inhaled and harmful or fatal if swallowed.[4][6] It may also cause
respiratory irritation.[6]

Q2: What are the proper storage conditions for Hexamethyleneimine?
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Hexamethyleneimine should be stored in a designated "Flammables area” or "Poison room".
[2][3][5] Key storage requirements include:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][6]

o Store away from heat, sparks, open flames, and other ignition sources.[5][6]

e Ground and bond containers and receiving equipment to prevent static discharge.[5][6]

o Store away from incompatible materials such as strong oxidizing agents and strong acids.[5]
e Protect containers from physical damage and check regularly for leaks.[1]

Q3: What personal protective equipment (PPE) is required when handling
Hexamethyleneimine?

Appropriate PPE must be worn at all times when handling Hexamethyleneimine to prevent
any personal contact.[1] This includes:

Recommended Personal Protective

Task | Exposure Scenario .
Equipment (PPE)

Chemical safety goggles and a face shield.[1][6]
Chemical-resistant gloves (e.g., Butyl rubber;

General Handling / Transfers avoid Latex, Nitrile, PVC).[6] Flame-retardant
lab coat or chemical-resistant suit.[6] Safety

footwear or rubber boots.[1]

Use only in a chemical fume hood or a well-

ventilated area.[1][5][6] If ventilation is
Potential for Inhalation inadequate or for uncontrolled releases, a

NIOSH/MSHA-approved positive-pressure air-

supplied respirator is required.[6][7]

Full body protective clothing with breathing
Spill Cleanup apparatus.[1] Fully encapsulating, vapor-

protective clothing for spills without fire.[6]
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Q4: What materials are incompatible with Hexamethyleneimine?

Avoid contact with strong oxidizing agents and strong acids.[5] It may also be incompatible with
isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and
acid halides.[8] Contact with strong reducing agents, like hydrides, can generate flammable
hydrogen gas.[8]

Troubleshooting Guides
Q5: What is the immediate first aid response for skin or eye contact?

o Skin Contact: Immediately take off all contaminated clothing.[5][6] Flush the skin with large
amounts of water for at least 15 minutes, using a safety shower if available.[1][9] Seek
immediate medical attention.[6][9]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do.[6][9] Continue rinsing and seek immediate medical
attention.[6][9]

Q6: What should | do in case of inhalation or accidental ingestion?

 Inhalation: Remove the person from the contaminated area to fresh air.[1][6] Keep them
warm, rested, and in a position comfortable for breathing.[1][6] If breathing is difficult or
stops, provide artificial respiration.[7] Call a poison center or doctor immediately.[6]

 Ingestion: Do NOT induce vomiting.[1][9] Rinse the victim's mouth thoroughly with water.[6] If
the person is conscious, have them drink plenty of water.[8] Seek immediate medical
attention.[1][9]

Q7: How should | respond to a small chemical spill in the lab?

For a small spill (<4 L) that you are trained and comfortable cleaning up:

o Alert personnel in the immediate area.

o Eliminate all ignition sources (no smoking, flares, sparks, or flames).[6][8]

e Ensure adequate ventilation.[1]
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Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and
eye/face protection.[5][6]

Contain the spill using a non-combustible absorbent material like sand, earth, or vermiculite.
[1][8] Do not use organic absorbents like sawdust, as they can react with amines.[1]

Use only non-sparking tools to collect the absorbed material into a labeled, sealable
container for hazardous waste disposal.[5][6][8]

Clean the spill area and decontaminate equipment.[10]

Q8: When is a spill considered major and requires evacuation?

A spill is considered major and requires immediate evacuation and emergency response if:

The spill is large (>4 L) or involves a significant release.[11]

The spill is in a public or poorly ventilated area.[11]

The material is highly toxic, and you are not equipped to handle it.[11]
There is a fire or a high risk of fire/explosion.[8]

You are not trained or comfortable with the cleanup procedure.[11] In such cases, evacuate
the area, alert emergency responders, and inform them of the location and nature of the
hazard.[1]

Data Presentation

Table 1: Physical and Chemical Properties of Hexamethyleneimine
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Property Value Reference
CAS Number 111-49-9 [4]
Molecular Formula CeH13N [2]
Molecular Weight 99.17 g/mol [2]
Appearance C.:Ieér colorless to light yellow Be
liquid

Odor Ammonia-like [2][3]
Boiling Point 138 °C at 749 mmHg [3114]
Melting Point -37 °C [2][3]
Flash Point 18 °C (64.4 °F) - closed cup [4]
Density 0.88 g/mL at 25 °C [3114]
Vapor Pressure 7.4 mmHg at 21.1 °C [3114]
Water Solubility Soluble [2][8]
Explosive Limits 1.6-9.9% (V) [2]

Experimental Protocols

Protocol: Minor Spill Cleanup Procedure for Hexamethyleneimine

This protocol details the steps for cleaning up a minor spill (<4 L) of Hexamethyleneimine
inside a certified chemical fume hood.

1. Immediate Response & Preparation:

e 1.1. Cease all work and alert colleagues in the immediate vicinity.

e 1.2. Post a warning sign on the fume hood sash.

» 1.3. Confirm all ignition sources in the area are turned off.[6][8]

» 1.4. Don the appropriate PPE: chemical safety goggles, face shield, butyl rubber gloves, and
a flame-retardant lab coat.[6] Ensure the fume hood is operating correctly.

2. Spill Containment:
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2.1. Retrieve the chemical spill kit.
2.2. Gently surround the spill with a non-combustible absorbent material such as vermiculite,
sand, or earth to prevent it from spreading.[1][8]

. Absorption and Collection:

3.1. Apply the absorbent material over the entire spill, working from the outside in.

3.2. Allow sufficient time for the Hexamethyleneimine to be fully absorbed.

3.3. Using non-sparking tools (e.g., plastic scoop), carefully collect the saturated absorbent
material.[5][6]

3.4. Place the contaminated material into a heavy-duty, labeled polyethylene bag or
container for hazardous waste.[10][12]

. Decontamination:

4.1. Wipe the spill surface with a cloth or spill pad dampened with a suitable solvent (e.g.,
water, if appropriate), placing the used pad into the hazardous waste container.[12]

4.2. Perform a final wipe-down of the area.

4.3. Decontaminate all tools used during the cleanup before returning them to the spill kit.
[12]

. Waste Disposal and Reporting:

5.1. Securely seal the hazardous waste container.

5.2. Label the container clearly as "Hazardous Waste: Hexamethyleneimine Spill Debris".
5.3. Arrange for disposal through your institution's Environmental Health & Safety (EHS)
office.[5]

5.4. Document the spill and cleanup procedure as required by your institution.

Workflow Visualization
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Hexamethyleneimine Spill Response Workflow

Spill Occurs

inor

Major

Minor Spill Protocol

1. Alert Area Personnel

,

2. Don Appropriate PPE

:

3. Eliminate Ignition Sources

l

4. Contain with Inert Absorbent

:

5. Collect with Non-Sparking Tools

'

6. Dispose as Hazardous Waste

Major Spill Protocol

1. EVACUATE Immediately

;

2. Alert Emergency Responders

(e.g., 911, EHS)

:

3. Inform Responders of Hazard

'

4. Isolate the Area

Click to download full resolution via product page

Caption: Workflow for handling minor and major spills of Hexamethyleneimine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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